Cas no 2228338-21-2 (4-(2-nitroethyl)-3-phenyl-1H-pyrazole)

• Product Name: 4-(2-nitroethyl)-3-phenyl-1H-pyrazole
• CAS No: 2228338-21-2
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6341310
• PubChem ID: 165619663
• Update Time: 2025-05-24

4-(2-nitroethyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-nitroethyl)-3-phenyl-1H-pyrazole
• EN300-1862643
• 2228338-21-2

• Inchi： 1S/C11H11N3O2/c15-14(16)7-6-10-8-12-13-11(10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,12,13)
• InChI Key： GTVVZXFMSBDKKB-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=NNC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(2-nitroethyl)-3-phenyl-1H-pyrazole

Comprehensive Overview of 4-(2-nitroethyl)-3-phenyl-1H-pyrazole (CAS No. 2228338-21-2): Properties, Applications, and Research Insights

The compound 4-(2-nitroethyl)-3-phenyl-1H-pyrazole (CAS No. 2228338-21-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique nitroethyl and phenyl functional groups, this pyrazole derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in modulating biological pathways, particularly in the development of enzyme inhibitors and small-molecule therapeutics. The growing demand for nitrogen-containing heterocycles in drug discovery underscores the relevance of this compound.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methodologies to produce 4-(2-nitroethyl)-3-phenyl-1H-pyrazole. Innovations such as catalytic hydrogenation and microwave-assisted reactions have been proposed to optimize its synthesis while minimizing waste. These advancements align with global trends toward environmentally benign processes, a topic frequently searched by professionals in chemical forums and academic databases. Additionally, the compound’s structural motif is being investigated for its role in bioactive material design, a hot topic in AI-driven drug discovery platforms.

The physicochemical properties of CAS No. 2228338-21-2, including its solubility, stability, and spectroscopic signatures, are critical for industrial applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity and confirm its molecular structure. Such data is often sought after in patent filings and regulatory submissions, reflecting the compound’s commercial viability. Furthermore, its potential as a ligand in coordination chemistry has sparked interest in materials science, particularly for designing functionalized polymers.

From a market perspective, the demand for pyrazole-based compounds like 4-(2-nitroethyl)-3-phenyl-1H-pyrazole is driven by their utility in crop protection and veterinary medicine. Agrochemical companies are actively patenting derivatives of this scaffold to address emerging challenges in pest resistance. Concurrently, academic publications emphasize its role in mechanistic studies of nitroalkane metabolism, a niche yet rapidly evolving field. This dual applicability—spanning both industrial and academic domains—enhances its profile in scientific search engines and chemical databases.

Future research directions for CAS No. 2228338-21-2 may focus on its structure-activity relationships (SAR) to unlock novel therapeutic applications. With the rise of computational chemistry tools, in silico modeling of its interactions with biological targets could accelerate discovery pipelines. As sustainability remains a priority, efforts to derivatize this compound using biocatalysis or flow chemistry may dominate peer-reviewed literature. These trends resonate with search queries related to next-generation synthetic methods and high-throughput screening, ensuring the compound’s continued relevance in interdisciplinary research.